1-(5-(furan-2-yl)-3-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone

• IUPAC Name: 1-[3-(furan-2-yl)-5-pyridin-3-yl-3,4-dihydropyrazol-2-yl]ethanone
• InChI: InChI=1S/C14H13N3O2/c1-10(18)17-13(14-5-3-7-19-14)8-12(16-17)11-4-2-6-15-9-11/h2-7,9,13H,8H2,1H3
• InChI Key: CALFKOXHVJCZQS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C(CC(=N1)C2=CN=CC=C2)C3=CC=CO3
• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol

Description

1-(5-(furan-2-yl)-3-(pyridin-3-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone, also known as FPE, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

Antimicrobial and Antitubercular Applications

A series of derivatives including 1-{5-[5-(m,p-dichlorophenyl)furan-2-yl]-3-aryl-4,5-dihydro-1H-pyrazol-1-yl} ethanone were synthesized and exhibited significant antimicrobial, antifungal, and antitubercular activities. These compounds were characterized based on elemental analyses and spectral studies (Bhoot, Khunt, & Parekh, 2011). Another study reported the synthesis of pyrazole derivatives, including those incorporating the furan nucleus, and evaluated them for antiinflammatory and antibacterial activity. These derivatives exhibited potent antibacterial activity and promising in silico toxicity profiles (Ravula, Babu, Manich, Rika, Chary, & Ch, Ra, 2016).

Molecular Docking and Antibacterial Activity

A study on novel synthesized pyrazole derivatives, including 1-[5-(furan-2-yl)-4,5-dihydro-3-(4-morpholinophenyl)pyrazol-1-yl]ethanone, showed antimicrobial susceptibility against Staphylococcus aureus and Escherichia coli. Molecular docking was used to understand the binding interactions of these compounds towards bacterial proteins, indicating their potential in antibacterial applications (Khumar, Ezhilarasi, & Prabha, 2018).

Antifungal Properties

Compounds such as (+/-)-1-(5-Aryl-3-pyridin-2-yl-4,5-dihydro-pyrazol-1-yl)-2-imidazol-1-yl-ethanone derivatives, structurally similar to the queried compound, were synthesized and tested for their in vitro antifungal activity against strains of Candida (Mamolo, Zampieri, Falagiani, Vio, & Banfi, 2003).

Antibacterial and Antioxidant Activities

Derivatives of pyrazole, including (5-Hydroxy-3,5-dimethyl-4,5-dihydro-pyrazol-1-yl)-pyridin-4-yl-methanone and Furan-2-yl-(5-hydroxy-3,5-dimethyl-4,5-dihydro-pyrazol-1-yl)-methanone, were synthesized and showed moderate antibacterial and antioxidant activities. These compounds were also evaluated using DFT and molecular orbital calculations (Lynda, 2021).